Cas no 2377606-16-9 (3-Chloromethyl-4-methylphenylboronic acid)
2377606-16-9 structure
Product Name:3-Chloromethyl-4-methylphenylboronic acid
CAS No:2377606-16-9
MF:C8H10BClO2
MW:184.427801609039
CID:5523864
Update Time:2026-03-11
3-Chloromethyl-4-methylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloromethyl-4-methylphenylboronic acid
-
- Inchi： 1S/C8H10BClO2/c1-6-2-3-8(9(11)12)4-7(6)5-10/h2-4,11-12H,5H2,1H3
- InChI Key： XVBKEZIAHHACHD-UHFFFAOYSA-N
- SMILES： B(C1=CC=C(C)C(CCl)=C1)(O)O
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 355.2±52.0 °C(Predicted)
- pka: 8.44±0.10(Predicted)
3-Chloromethyl-4-methylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A569415-100mg |
(3-(Chloromethyl)-4-methylphenyl)boronic acid |
2377606-16-9 | 96% | 100mg |
$126.0 | 2025-03-04 | |
| Ambeed | A569415-250mg |
(3-(Chloromethyl)-4-methylphenyl)boronic acid |
2377606-16-9 | 96% | 250mg |
$252.0 | 2025-03-04 | |
| A2B Chem LLC | BA00954-100mg |
3-Chloromethyl-4-methylphenylboronic acid |
2377606-16-9 | 96% | 100mg |
$108.00 | 2024-04-20 | |
| A2B Chem LLC | BA00954-250mg |
3-Chloromethyl-4-methylphenylboronic acid |
2377606-16-9 | 96% | 250mg |
$209.00 | 2024-04-20 | |
| A2B Chem LLC | BA00954-1g |
3-Chloromethyl-4-methylphenylboronic acid |
2377606-16-9 | 96% | 1g |
$445.00 | 2024-04-20 | |
| Ambeed | A569415-5g |
(3-(Chloromethyl)-4-methylphenyl)boronic acid |
2377606-16-9 | 98% | 5g |
$1364.0 | 2024-07-20 |
3-Chloromethyl-4-methylphenylboronic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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